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Compound of Interest

Compound Name: 1,4-Dibromo-2-butene

Cat. No.: B147587 Get Quote

Essential Safety and Handling Guide for 1,4-
Dibromo-2-butene
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,4-Dibromo-2-butene (CAS No:

821-06-7). Adherence to these protocols is essential for ensuring laboratory safety and

minimizing risk. This compound is toxic, corrosive, and requires careful management.

Hazard Identification and Physical Properties
1,4-Dibromo-2-butene is a hazardous chemical with multiple risk factors. It is classified as

toxic if swallowed and causes severe skin burns and eye damage.[1][2][3] The substance is

also a lachrymator (induces tearing) and a vesicant (causes blistering).[1] Below is a summary

of its key properties for quick reference.

Table 1: Hazard Summary
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
(Category 3)

☠️ Danger
H301: Toxic if
swallowed.[1][3]

Skin Corrosion

(Category 1B)
corrosive Danger

H314: Causes severe

skin burns and eye

damage.[1][3]

Serious Eye Damage

(Category 1)
corrosive Danger

H314: Causes severe

skin burns and eye

damage.[1]

| Genetic Defect Suspect | health hazard | Danger | H341: Suspected of causing genetic

defects.[3] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₄H₆Br₂[4][5][6][7]

Molecular Weight 213.90 g/mol [1][4][7]

Appearance Crystals or white crystalline solid.[4][5]

Melting Point 48-51 °C (lit.)[5]

Boiling Point 205 °C (lit.)[5]

Flash Point 113 °C (235.4 °F) - closed cup.[5]

Storage Temperature 2-8°C.[5]

| Solubility | Insoluble in water.[4] Slightly soluble in chloroform and methanol.[5] |

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1,4-Dibromo-2-butene. The type of

protective equipment must be selected based on the concentration and amount of the
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substance at the specific workplace.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Tightly fitting safety
goggles with side-shields
or a face shield.[1][8]

Must conform to EN 166
(EU) or NIOSH (US)
standards.[1][8] Protects
against splashes and dust
formation.

Skin and Body Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

complete suit protecting

against chemicals or, at

minimum, disposable Tyvek

sleeves taped to gloves.[1][9]

Gloves must be inspected

before use and disposed of

properly after handling.[1]

Contaminated work clothing

should not be allowed out of

the workplace.[8] Take off

contaminated clothing

immediately.[1][10]

| Respiratory Protection | Use only in a well-ventilated area or outdoors.[2][8] If exposure limits

are exceeded or irritation occurs, use a full-face particle respirator (type N100/P3 cartridges) or

a full-face supplied-air respirator.[1] | A risk assessment is required to determine the

appropriate level of respiratory protection.[1] Respirators must be approved under government

standards like NIOSH (US) or CEN (EU).[1] |

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety.

Step-by-Step Handling Protocol
Preparation:

Read and understand the Safety Data Sheet (SDS) thoroughly before use.[8]
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Ensure an eyewash station and safety shower are immediately accessible and

operational.[2][11]

Work only in a well-ventilated area, preferably within a chemical fume hood.[1][8][12]

Assemble all necessary equipment and PPE before handling the chemical.

Handling:

Avoid all personal contact, including inhalation of dust or vapors.

Avoid formation of dust and aerosols.[1][3][8][12]

Do not eat, drink, or smoke in the handling area.[2][3][8]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]

[3][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

The recommended storage temperature is between 2-8°C.[5]

Store locked up and away from incompatible materials such as strong oxidizers and strong

bases.[4][8][9]

Protect from light and air.[4][9]

Emergency Procedures: First Aid
Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2] Remove contact lenses if present and easy to do.[1][2][8] Continue rinsing and

call a physician immediately.[1]

Skin Contact: Take off immediately all contaminated clothing.[1][2][10] Wash off with soap

and plenty of water.[1][10][12] Seek immediate medical attention.[1][2]
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Inhalation: Move the person to fresh air immediately.[1][2][10][12] If breathing is difficult or

has stopped, provide artificial respiration.[1][2][10][12] Seek immediate medical help, even if

no symptoms are present.[4][9]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1][12] Never give anything by

mouth to an unconscious person.[1][12] Get emergency medical help immediately.[8]

Chemical Spill Response Workflow
In the event of a spill, a structured response is crucial to mitigate hazards safely.
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Spill Detected

Evacuate Personnel
Isolate Spill Area (25-50m)

IMMEDIATE ACTION

Don Full PPE:
- Respirator

- Chemical Suit
- Gloves & Goggles

Remove All
Ignition Sources

Ensure Adequate
Ventilation

Contain Spill
Dampen with 60-70% Ethanol

CLEANUP PROCEDURE

Collect Material
Use absorbent paper for residue

Seal in Vapor-Tight
Plastic Bag/Container

Decontaminate Surfaces
1. 60-70% Ethanol
2. Soap & Water

FINAL STEPS

Dispose of Waste
(Follow institutional guidelines)

Area Cleaned & Verified

Click to download full resolution via product page

Caption: Workflow for handling a 1,4-Dibromo-2-butene spill.
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Disposal Plan
Proper disposal is a critical final step to ensure environmental and personnel safety.

Waste Collection:

Collect unused product and contaminated materials (e.g., absorbent paper, gloves,

clothing) in suitable, closed, and clearly labeled containers for disposal.[1][8]

Regulatory Compliance:

Dispose of the contents and container at an approved waste disposal plant or treatment

facility.[2][8]

All disposal practices must be in accordance with applicable federal, state, and local laws

and regulations.[8]

Contaminated Packaging:

Dispose of contaminated packaging as unused product.[1] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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